Ethyl 2,4-dihydroxy-5,6-dimethylnicotinate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 2,4-dihydroxy-5,6-dimethylnicotinate, also known as EDDMN, is a derivative of nicotinic acid, a naturally occurring compound found in plants and animals. EDDMN is a potent inhibitor of the enzyme acetylcholinesterase (AChE), which is responsible for the breakdown of the neurotransmitter acetylcholine. It is used in scientific research to study the effects of AChE inhibition on various physiological and biochemical processes.
Scientific Research Applications
Synthesis and Derivatives Formation : Ethyl 2,4-dihydroxy-5,6-dimethylnicotinate is a chemical entity used in various synthetic processes. For instance, derivatives of 3-aryl-5,7-dimethyl-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidine are formed when 2-amino-4,6-dimethylnicotinic acid arylamides are boiled with triethyl orthoformate in acetic anhydride (Demina & Konshin, 1992). Similarly, derivatives are obtained through ternary condensation of ethyl 2-amino-4,6-dimethylnicotinate with triethyl orthoformate and alrylamines. Moreover, when reacting with urea or ammonium thiocyanate, the ethyl ester or anilides of 2-amino-4,6-dimethylnicothinic acid are converted to 2,4-dioxo- or 4-oxo-2-thio-pyrido[2,3-d]pyrimidines respectively.
Bioactive Metabolites Production : This compound also plays a role in the production of bioactive metabolites. Specifically, it is isolated from Phomopsis cassiae, an endophytic fungus in Cassia spectabilis. The metabolites produced exhibit strong antifungal activity against phytopatogenic fungi and display cytotoxicity against human cervical tumor cell lines in vitro assays (Silva et al., 2005).
Regiospecific Deoxygenation : The compound is used in the regiospecific deoxygenation of β-resorcylic ester derivatives to 4-hydroxybenzoates. This process involves preparing derivatives like ethyl [carboxy,6-14C2]-4-hydroxy-2-methyl-(6a), and -2,3,5-trimethyl-benzoate (6b) via hydrogenolysis of their 4-benzyloxy-2-(1-phenyl-1H-tetrazolyloxy)-derivatives. It also includes the synthesis of ethyl 2,4-dihydroxy-5,6-dimethyl-3-trideuteriomethylbenzoate (5d) through trideuteriomethylation of ethyl 2,3-dimethyl-4,6-dioxocyclohexanecarboxylate (10c), followed by dehydrogenation (Bartlett et al., 1983).
Anxiolytic Activity : 4-Amino-2,6-dimethylnicotinic acid esters and amides, derivatives of this compound, have shown anxiolytic activity in pharmacological studies. These studies were focused on exploring new effective anxiolytics among these derivatives, which were synthesized and characterized with respect to their anxiolytic activity (Glozman et al., 2001).
Phosphine-catalyzed Annulation : The compound is involved in a phosphine-catalyzed [4 + 2] annulation process, which synthesizes highly functionalized tetrahydropyridines. In this process, Ethyl 2-methyl-2,3-butadienoate acts as a 1,4-dipole synthon and undergoes [4 + 2] annulation with N-tosylimines, forming adducts in excellent yields with complete regioselectivity (Zhu, Lan & Kwon, 2003).
properties
IUPAC Name |
ethyl 4-hydroxy-5,6-dimethyl-2-oxo-1H-pyridine-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO4/c1-4-15-10(14)7-8(12)5(2)6(3)11-9(7)13/h4H2,1-3H3,(H2,11,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXYKRZNQIKTPSN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=C(NC1=O)C)C)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50715935 |
Source
|
Record name | Ethyl 4-hydroxy-5,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50715935 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
77629-51-7 |
Source
|
Record name | Ethyl 4-hydroxy-5,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50715935 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.